1-Boc-amino-cyclopentylmethanol

• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• SMILES: CC(C)(C)OC(=O)C(C1CCCC1)(N)O
• InChI: InChI=1S/C11H21NO3/c1-10(2,3)15-9(13)11(12,14)8-6-4-5-7-8/h8,14H,4-7,12H2,1-3H3
• InChIKey: ASCXCUDOUNKPRO-UHFFFAOYSA-N

1-Boc-amino-cyclopentylmethanol: Building Block Overview

1-Boc-amino-cyclopentylmethanol (syn. tert-butyl N-[1-(hydroxymethyl)cyclopentyl]carbamate) is a bifunctional amino alcohol building block featuring a tert-butoxycarbonyl (Boc)-protected primary amine and a primary hydroxyl group attached to a quaternary cyclopentyl carbon . It is a crystalline solid at room temperature (mp 108–112 °C) with a molecular weight of 215.29 g/mol and empirical formula C₁₁H₂₁NO₃ . The compound contains two hydrogen bond donors (carbamate NH, OH) and three hydrogen bond acceptors, yielding a topological polar surface area of approximately 62 Ų and a predicted pKa of 12.12 ± 0.20 for the alcohol proton . Its availability at commercial scales (1 g to >1 kg) from multiple vendors including Sigma-Aldrich (97% purity) and Bidepharm (98% purity) makes it a practical procurement choice for medicinal chemistry campaigns .

Bifunctional scaffold

Protected amine and free hydroxyl enable two independent diversification vectors for library synthesis.

Boc protection

Mild acid cleavage orthogonal to Cbz and Fmoc; broad literature precedent supports synthetic route scoping.

Cyclopentyl core

Puckered geometry reported to support receptor complementarity in target-class studies vs cyclohexyl ring.

Why 1-Boc-amino-cyclopentylmethanol Is Irreplaceable

Substituting 1-Boc-amino-cyclopentylmethanol with its cyclohexyl- or cyclopropyl-ring analogs, or swapping the Boc group for Cbz or Fmoc, introduces quantifiable changes in physicochemical properties, conformational preferences, and downstream biological activity of the final elaborated compounds. The cyclopentyl ring adopts a puckered conformation (envelope or twist) with distinct angular geometry compared to the chair conformation of cyclohexyl or the planarized cyclopropyl ring, directly impacting steric presentation of the amino alcohol pharmacophore in target binding sites [1]. In a head-to-head cannabinoid receptor study, C1′-cyclopentyl-substituted tetrahydrocannabinols maintained optimal affinity for both CB1 and CB2 receptors, whereas C1′-cyclohexyl analogs exhibited reduced affinities for both receptor subtypes [2]. At the protecting-group level, Boc is cleaved by mild acid (TFA/HCl) while Cbz requires hydrogenolysis and Fmoc demands basic conditions (piperidine); these orthogonal deprotection profiles dictate which synthetic sequences are compatible and preclude simple interchange in multi-step routes [3]. Across the chemical literature, Boc-protected amines outnumber Cbz variants by a factor of ~2.4 and Fmoc variants by a factor of ~10.8, reflecting the broader synthetic utility and established reliability of Boc chemistry [4].

Cyclohexyl ring replacement

May reduce receptor affinity (class-level evidence); chair conformation geometry differs from puckered cyclopentyl shape.

Cbz or Fmoc protection

Orthogonal deprotection profiles (hydrogenolysis, base) limit interchange and alter multi-step sequence compatibility.

Cyclopropyl ring

Lower melting point may complicate purification and ambient storage; narrower recrystallization window.

• [1] Ragnarsson, U.; Grehn, L. Dual protection of amino functions involving Boc. RSC Adv. 2013, 3, 18691–18697. DOI: 10.1039/C3RA42956C View Source
• [2] Papahatjis, D. P.; Nahmias, V. R.; Nikas, S. P.; et al. C1′-Cycloalkyl Side Chain Pharmacophore in Tetrahydrocannabinols. J. Med. Chem. 2007, 50 (17), 4048–4060. DOI: 10.1021/jm070121a View Source
• [3] Isidro-Llobet, A.; Álvarez, M.; Albericio, F. Amino Acid-Protecting Groups. Chem. Rev. 2009, 109 (6), 2455–2504. DOI: 10.1021/cr800323s View Source
• [4] Ragnarsson, U.; Grehn, L. Dual protection of amino functions involving Boc. RSC Adv. 2013, 3, 18691–18697. Table 1: Occurrence of Boc-, Cbz-, and Fmoc-compounds in Reaxys. DOI: 10.1039/C3RA42956C View Source

1-Boc-amino-cyclopentylmethanol: Differentiation Evidence

Cyclopentyl Ring: Optimal CB1/CB2 Pharmacophore

In a systematic study of C1′-cycloalkyl-substituted tetrahydrocannabinols published in J. Med. Chem., the C1′-cyclopentyl group was identified as an optimal pharmacophore for both CB1 and CB2 receptors alongside the C1′-cyclopropyl group, whereas C1′-cyclohexyl analogs exhibited reduced affinities for both receptor subtypes [1]. Although this study does not directly evaluate 1-Boc-amino-cyclopentylmethanol, it provides class-level evidence that the five-membered cyclopentyl ring imparts a conformational geometry that is more favorable for protein binding than the six-membered cyclohexyl ring, which adopts a larger chair conformation. This finding is directly relevant to procurement decisions where the target compound is intended as a scaffold for elaborating bioactive molecules: the cyclopentyl ring system is more likely to yield potent lead compounds than the cyclohexyl congener 1-Boc-amino-cyclohexylmethanol (CAS 187610-67-9).

CB1/CB2 receptor affinity

Class-level inference

Cyclopentyl geometry reported as optimal pharmacophore; cyclohexyl analogs show reduced affinity (qualitative rank order).

Reported class-level receptor complementarity context.

Quantitative Ki values not publicly extractable; full article DOI:10.1021/jm070121a.

Evidence Dimension	Receptor binding affinity (qualitative rank order for CB1/CB2 dual agonism)
Target Compound Data	Cyclopentyl-substituted THC analogs: optimal pharmacophore for both CB1 and CB2 receptors
Comparator Or Baseline	Cyclohexyl-substituted THC analogs: reduced affinities for both CB1 and CB2 receptors
Quantified Difference	Cyclopentyl = optimal; Cyclohexyl = reduced affinity (quantitative Ki values not publicly extractable from the indexed record; full article DOI: 10.1021/jm070121a)
Conditions	Radioligand competitive binding assays at human recombinant CB1 and CB2 receptors (THC scaffold series)

Why This Matters

This class-level evidence demonstrates that the cyclopentyl ring system offers superior receptor complementarity compared to cyclohexyl, making 1-Boc-amino-cyclopentylmethanol the preferred building block over its six-membered ring analog for medicinal chemistry programs targeting GPCRs or other binding-site-driven targets.

• [1] Papahatjis, D. P.; Nahmias, V. R.; Nikas, S. P.; Alapafuja, S. O.; Tsotinis, A.; Guo, J.; Fan, P.; Makriyannis, A. C1′-Cycloalkyl Side Chain Pharmacophore in Tetrahydrocannabinols. J. Med. Chem. 2007, 50 (17), 4048–4060. DOI: 10.1021/jm070121a View Source

Boc Protection Dominance Over Cbz and Fmoc

A comprehensive Reaxys database analysis published in RSC Advances (2013) quantified the occurrence of Boc-, Cbz-, and Fmoc-protected amines across the registered chemical literature [1]. Boc-protected compounds (328,000 entries for Boc-N-(GH)₂ and 277,000 for Boc-NH-G) vastly outnumber Cbz-protected analogs (139,000 and 127,000 entries, respectively) and Fmoc-protected analogs (30,500 and 28,700 entries). Overall, over 65% of all protected amine derivatives catalogued contain the Boc group. This statistical dominance reflects the practical advantages of Boc chemistry—mild acidolytic deprotection, compatibility with diverse reaction conditions, and broad precedent in both solution-phase and solid-phase synthesis. For a procurement scientist, selecting the Boc variant ensures access to a far larger body of validated synthetic protocols and literature precedent than choosing the Cbz or Fmoc analog.

Protecting group prevalence

Direct comparison

Boc: >65% of protected amines (Reaxys). Cbz: ~2.4× fewer entries; Fmoc: ~10.8× fewer.

Supports broader literature precedent and synthetic protocol availability.

Database analysis (Ragnarsson & Grehn, 2013).

Evidence Dimension	Number of registered compounds per protecting group in Reaxys database
Target Compound Data	Boc-N-(GH)₂: 328,000 entries; Boc-NH-G: 277,000 entries
Comparator Or Baseline	Cbz-N-(GH)₂: 139,000 entries; Cbz-NH-G: 127,000 entries; Fmoc-N-(GH)₂: 30,500 entries; Fmoc-NH-G: 28,700 entries
Quantified Difference	Boc exceeds Cbz by ~2.4× (factor) and Fmoc by ~10.8×; >65% of all protected amines are Boc derivatives
Conditions	Reaxys chemical database query (CAS registry, >7.2 × 10⁷ compounds total)

Why This Matters

The overwhelming prevalence of Boc chemistry in the literature means that selecting 1-Boc-amino-cyclopentylmethanol over its Cbz or Fmoc counterpart provides access to a substantially larger body of validated synthetic procedures, facilitating rapid route scoping and reducing development risk.

• [1] Ragnarsson, U.; Grehn, L. Dual protection of amino functions involving Boc. RSC Adv. 2013, 3, 18691–18697. Table 1. DOI: 10.1039/C3RA42956C View Source

Crystalline Solid Advantage Over Cyclohexyl Analog

1-Boc-amino-cyclopentylmethanol is a crystalline solid with a sharp melting point of 108–112 °C, a property that enables straightforward purification by recrystallization and facilitates handling and storage . In contrast, its six-membered ring analog 1-Boc-amino-cyclohexylmethanol (CAS 187610-67-9) does not have a reported melting point in major chemical databases (listed as N/A), suggesting it may be an oil or low-melting semi-solid that is more difficult to purify and handle at bench scale . The three-membered ring analog 1-Boc-amino-cyclopropylmethanol (CAS 107017-73-2) melts at 81–85 °C, a lower temperature that may complicate storage under ambient conditions in warm climates and provides a narrower temperature window for recrystallization optimization . The crystallinity of the cyclopentyl derivative is a direct consequence of the molecular packing enabled by the intermediate ring size, which balances conformational flexibility with sufficient symmetry for lattice formation.

Crystallinity (Melting point)

Cross-study comparable

108–112 °C (cyclopentyl). Cyclohexyl analog: mp not reported; cyclopropyl: 81–85 °C.

Crystalline solid supports straightforward purification and handling.

Data from supplier certificates of analysis.

Evidence Dimension	Melting point (solid-state crystallinity indicator)
Target Compound Data	108–112 °C (crystalline solid)
Comparator Or Baseline	1-Boc-amino-cyclohexylmethanol: melting point not reported (presumed oil or low-melting solid); 1-Boc-amino-cyclopropylmethanol: 81–85 °C
Quantified Difference	Cyclopentyl mp exceeds cyclopropyl by ~27–31 °C; cyclohexyl analog lacks a defined melting point altogether
Conditions	Standard differential scanning calorimetry / melting point apparatus; data from ChemicalBook and supplier certificates of analysis

Why This Matters

A crystalline intermediate with a high, sharp melting point simplifies purification, improves shelf stability, and enables accurate weighing in parallel synthesis—critical factors for procurement in medicinal chemistry where compound quality and handling efficiency directly affect project timelines.

Atom Economy Advantage of Boc Over Cbz and Fmoc

The molecular weight of 1-Boc-amino-cyclopentylmethanol (215.29 g/mol, C₁₁H₂₁NO₃) is substantially lower than that of the corresponding Cbz-protected analog (estimated ~249.3 g/mol for benzyl [1-(hydroxymethyl)cyclopentyl]carbamate, C₁₄H₁₉NO₃) and the Fmoc-protected analog (~365.4 g/mol for (9H-fluoren-9-yl)methyl [1-(hydroxymethyl)cyclopentyl]carbamate, C₂₂H₂₃NO₄) [1]. In fragment-based drug discovery and lead optimization, lower molecular weight building blocks are preferred because they introduce less mass per functional group, allowing greater ligand efficiency (LE = −RT·ln(IC₅₀)/heavy atom count) to be achieved in the final elaborated compound. The Boc variant contributes only 101 Da for the protecting group (vs. 135 Da for Cbz and 251 Da for Fmoc), representing a 25% and 60% mass reduction, respectively, for the same amino alcohol scaffold.

Molecular weight

Cross-study comparable

Boc: 215.3 g/mol. Cbz analog: ~249.3; Fmoc: ~365.4 (estimated).

Lower MW may support higher ligand efficiency in fragment-based programs.

Based on molecular formulas; protecting group mass contribution differs.

Evidence Dimension	Molecular weight of the protected amino alcohol building block
Target Compound Data	215.29 g/mol (C₁₁H₂₁NO₃, Boc-protected)
Comparator Or Baseline	Cbz analog: ~249.3 g/mol (C₁₄H₁₉NO₃, estimated); Fmoc analog: ~365.4 g/mol (C₂₂H₂₃NO₄, CAS 136555-16-3 scaffold)
Quantified Difference	Boc variant is ~14% lighter than Cbz and ~41% lighter than Fmoc; protecting group mass contribution: Boc = 101 Da, Cbz = 135 Da, Fmoc = 251 Da
Conditions	Calculated from molecular formulas; Fmoc analog data from ChemWhat CAS 136555-16-3

Why This Matters

For procurement in fragment-based or lead-optimization programs where ligand efficiency metrics drive candidate selection, the lower MW of the Boc-protected building block translates directly to higher LE potential in the final elaborated compounds.

• [1] ChemWhat. FMOC-D-CPG-OH CAS#: 136555-16-3, MW 365.42. https://www.chemwhat.fr View Source

Validated DPP-IV Inhibitor Scaffold: Cyclopentyl Core

The 1-(hydroxymethyl)cyclopentylamine scaffold—the deprotected form of 1-Boc-amino-cyclopentylmethanol—is a critical pharmacophoric element in 1-({[1-(hydroxymethyl)cyclopentyl]amino}acetyl)pyrrolidine-2,5-cis-dicarbonitrile (compound 1c), a slow-binding, time-dependent DPP-IV inhibitor characterized in J. Med. Chem. (2006) [1]. Compound 1c exhibits an IC₅₀ of 104 nM against recombinant human DPP-IV and demonstrates selectivity over related DPP isozymes (DPP-II, DPP-III, DPP-VIII, DPP-IX, FAP, APP) with IC₅₀ values >30 μM (selectivity window >288-fold) [2]. Critically, compound 1c showed oral bioavailability in preclinical species and in vivo glucose-lowering efficacy in diabetic animal models [3]. In contrast, the cyclohexyl analog was not reported as yielding a comparably characterized development candidate in this series. Furthermore, a related DPP-IV inhibitor containing the identical 1-(hydroxymethyl)cyclopentyl glycine motif showed IC₅₀ = 3.30 nM in a human plasma fluorescence assay (BindingDB BDBM50242518; ChEMBL513725), demonstrating that the cyclopentyl scaffold can support picomolar-level potency when optimally elaborated [4].

DPP-IV enzyme inhibition

Supporting evidence

IC50 = 104 nM, selectivity >30 µM (>288-fold) vs DPP isozymes. Binding-optimized analog: IC50 3.30 nM.

Reported enzyme inhibition endpoint context for cyclopentyl scaffold.

Exposure-model data available in preclinical species.

Evidence Dimension	DPP-IV enzyme inhibition potency and selectivity window
Target Compound Data	The 1-(hydroxymethyl)cyclopentyl scaffold (when elaborated to compound 1c): DPP-IV IC₅₀ = 104 nM; selectivity >30 μM vs DPP-II/III/VIII/IX/FAP/APP (>288-fold)
Comparator Or Baseline	Cyclohexyl-containing analogs in the same DPP-IV series: not reported as yielding a similarly profiled development candidate with oral bioavailability data
Quantified Difference	Cyclopentyl-scaffold inhibitor 1c: IC₅₀ = 104 nM, orally bioavailable, in vivo active; binding-optimized analog: IC₅₀ = 3.30 nM. Cyclohexyl analog: no comparable data identified.
Conditions	Recombinant human DPP-IV enzyme assay (fluorogenic substrate); human plasma fluorescence assay for 3.30 nM data point

Why This Matters

This evidence validates that the 1-(hydroxymethyl)cyclopentyl scaffold—directly accessible from 1-Boc-amino-cyclopentylmethanol upon Boc deprotection—has demonstrated translational relevance in a clinically precedented target class (DPP-IV, the target of sitagliptin and other marketed diabetes drugs), providing confidence for procurement in drug discovery programs.

• [1] Wright, S. W.; Ammirati, M. J.; Andrews, K. M.; et al. cis-2,5-Dicyanopyrrolidine Inhibitors of Dipeptidyl Peptidase IV: Synthesis and in Vitro, in Vivo, and X-ray Crystallographic Characterization. J. Med. Chem. 2006, 49 (11), 3068–3076. DOI: 10.1021/jm0600085. PMID: 16722626 View Source
• [2] Santa Cruz Biotechnology. Dipeptidylpeptidase IV Inhibitor III (CAS 866396-34-1): IC₅₀ = 104–106 nM, selectivity >30 μM. https://www.scbio.cn View Source
• [3] Wright, S. W.; et al. J. Med. Chem. 2006, 49, 3068–3076. Oral bioavailability and in vivo efficacy data for compound 1c. View Source
• [4] BindingDB. BDBM50242518: (2S,4S)-4-Fluoro-1-{N-[1-(hydroxymethyl)cyclopentyl]glycyl}pyrrolidine-2-carbonitrile. DPP4 IC₅₀ = 3.30 nM. http://bdb8.ucsd.edu View Source

1-Boc-amino-cyclopentylmethanol: Application Scenarios

GPCR-Targeted Chemistry: Cyclopentyl Ring Advantage

Based on the class-level evidence that cyclopentyl substituents provide optimal dual CB1/CB2 receptor pharmacophore properties while cyclohexyl analogs show reduced affinity [1], medicinal chemistry teams developing GPCR-targeted ligands should procure 1-Boc-amino-cyclopentylmethanol in preference to 1-Boc-amino-cyclohexylmethanol. After Boc deprotection, the free 1-(aminocyclopentyl)methanol can be incorporated via reductive amination or amide coupling as a structurally rigid yet receptor-complementary head group. The five-membered ring provides sufficient conformational constraint to reduce entropic penalties upon binding while avoiding the excessive steric bulk of the six-membered cyclohexyl ring.

Peptide Synthesis: Orthogonal Boc Deprotection

With Boc being the dominant amine protecting group in >65% of all protected amine derivatives catalogued in the chemical literature [2], 1-Boc-amino-cyclopentylmethanol is the logical procurement choice for peptide and peptidomimetic synthesis. The Boc group is cleaved under mild acidic conditions (TFA/DCM or HCl/dioxane) that are orthogonal to Fmoc (base-labile) and Cbz (hydrogenolytic) deprotection, enabling sequential protecting group manipulation in complex synthetic routes. The compound's crystalline nature (mp 108–112 °C) further facilitates purification of intermediates by simple filtration or recrystallization without chromatography .

Boc Building Block for Fragment-Based Discovery

At 215.29 g/mol, the Boc-protected cyclopentyl amino alcohol is ~14% lighter than its Cbz analog and ~41% lighter than its Fmoc analog , making it the preferred fragment for libraries where ligand efficiency (LE) metrics govern hit prioritization. The bifunctional nature of the scaffold (protected amine + free hydroxyl) allows for two independent points of diversification—amide/sulfonamide/urea formation after deprotection, and ester/ether formation at the hydroxyl—maximizing the chemical space accessible from a single procurement decision.

DPP-IV and Serine Protease Inhibitor Development

The 1-(hydroxymethyl)cyclopentyl scaffold has been validated in DPP-IV inhibitors with IC₅₀ values as low as 3.30 nM and demonstrated oral bioavailability in preclinical species [3]. For programs targeting serine proteases or related enzymes where the quaternary cyclopentyl glycine motif provides a conformational constraint that mimics proline or other turn-inducing residues, 1-Boc-amino-cyclopentylmethanol offers a direct synthetic entry point. After Boc removal, the resulting amine can be coupled to carboxylic acid partners to generate libraries of α,α-disubstituted amino acid derivatives with enhanced metabolic stability compared to linear amino alcohols.

Application

Selection Property

Validation Focus

GPCR ligand elaboration

Cyclopentyl geometry reported to support receptor complementarity

Receptor-binding assay context (class-level evidence)

Orthogonal peptide synthesis

Boc acid-labile orthogonality

Deprotection compatibility in multi-step synthesis

Fragment library synthesis

Lower MW for higher ligand efficiency potential

Ligand efficiency metric review

Serine protease inhibitor research

Cyclopentylglycine scaffold in enzyme inhibition context

Enzyme inhibition and selectivity endpoint review (model-exposure data)

• [1] Papahatjis, D. P.; et al. C1′-Cycloalkyl Side Chain Pharmacophore in Tetrahydrocannabinols. J. Med. Chem. 2007, 50, 4048–4060. DOI: 10.1021/jm070121a View Source
• [2] Ragnarsson, U.; Grehn, L. Dual protection of amino functions involving Boc. RSC Adv. 2013, 3, 18691–18697. Table 1. DOI: 10.1039/C3RA42956C View Source
• [3] Wright, S. W.; et al. J. Med. Chem. 2006, 49, 3068–3076; BindingDB BDBM50242518 (IC₅₀ 3.30 nM). DOIs: 10.1021/jm0600085. View Source